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Compound of Interest

Compound Name: 25C-NB3OMe hydrochloride

Cat. No.: B593412 Get Quote

FOR IMMEDIATE IMPLEMENTATION BY RESEARCH, SCIENTIFIC, AND DRUG

DEVELOPMENT PROFESSIONALS

This document provides crucial safety and logistical guidance for the handling of 25C-NB3OMe
hydrochloride, a potent phenethylamine derivative. Adherence to these protocols is essential

to mitigate risks and ensure a safe laboratory environment. The extreme potency of NBOMe

compounds necessitates stringent safety measures, as adverse health effects, including

overdose, can occur at very low doses.

Personal Protective Equipment (PPE): A Multi-
Layered Defense
A comprehensive PPE strategy is mandatory when handling 25C-NB3OMe hydrochloride in

any form, particularly as a powder. The following table summarizes the required equipment,

which should be selected and used in accordance with a formal risk assessment.
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PPE Category Recommended Items
Key Specifications &
Rationale

Respiratory Protection

Fitted N100, R100, or P100

filtering facepiece respirator or

an elastomeric half-mask

respirator with N100, R100, or

P100 filters. A Powered Air-

Purifying Respirator (PAPR)

with a high-efficiency

particulate air (HEPA) filter is

recommended for procedures

with a high risk of

aerosolization.

To prevent inhalation of

aerosolized particles of the

highly potent compound. The

choice of respirator should be

based on a thorough risk

assessment of the planned

procedure. All respirator use

must be in the context of a

comprehensive respiratory

protection program, including

medical clearance, training,

and fit-testing, as per OSHA

standard 29 CFR 1910.134.

Hand Protection
Double gloving with nitrile

gloves.

While specific breakthrough

time data for 25C-NB3OMe

hydrochloride is not available,

nitrile gloves are

recommended for protection

against dermal exposure.

Double gloving provides an

additional layer of safety.

Gloves should be changed

immediately if contamination is

suspected. For tasks with a

higher risk of splashes,

consider using thicker,

chemical-resistant gloves.

Eye Protection

Non-vented or indirectly

vented chemical splash

goggles. A full-face respirator

provides both eye and

respiratory protection.

To protect against ocular

exposure to powders or

liquids. Safety glasses do not

provide adequate protection

from splashes or aerosols.
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Body Protection
A disposable, fluid-resistant lab

coat or coveralls.

To prevent contamination of

personal clothing and skin.

Foot Protection

Closed-toe shoes. Shoe

covers should be considered

for procedures with a high risk

of spills.

To protect against spills and

dropped items.

Experimental Protocol: Safe Handling of 25C-
NB3OMe Hydrochloride
The following is a step-by-step protocol for the safe handling of 25C-NB3OMe hydrochloride
during a typical laboratory procedure, such as preparing a stock solution.

Pre-Experiment Preparations:

Designated Area: All work with 25C-NB3OMe hydrochloride must be conducted in a

designated area within a certified chemical fume hood.

Decontamination Supplies: Ensure that decontamination solutions (e.g., 10% bleach

solution, soap and water) and hazardous waste containers are readily accessible.

PPE Donning: Put on all required PPE as outlined in the table above before entering the

designated handling area.

Handling Procedure:

Weighing:

Carefully weigh the required amount of 25C-NB3OMe hydrochloride powder in a tared,

disposable weigh boat inside the chemical fume hood.

Use anti-static tools to minimize the dispersal of the powder.

Dissolving:

Gently add the solvent to the weigh boat containing the powder.
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Use a pipette to transfer the resulting solution to the desired container.

Rinse the weigh boat with a small amount of solvent and add the rinse to the final

container to ensure a complete transfer.

Post-Handling:

Securely cap and label the container with the compound's name, concentration, date, and

appropriate hazard warnings.

Decontaminate all surfaces and equipment used in the procedure.

Dispose of all contaminated disposable items (e.g., weigh boats, pipette tips, gloves) in a

designated hazardous waste container.

Carefully remove PPE, avoiding self-contamination, and dispose of it in the designated

hazardous waste.

Thoroughly wash hands and forearms with soap and water after removing PPE.

Operational and Disposal Plans: A Clean and Safe
Workspace
Decontamination:

Routine Decontamination: At the end of each work session, decontaminate all surfaces

within the designated handling area (e.g., fume hood sash, work surface, and any equipment

used) with a 10% bleach solution followed by a water rinse, or with soap and water.[1]

Spill Cleanup: In the event of a spill, immediately alert others in the area. Wearing

appropriate PPE, cover the spill with an absorbent material. Gently apply a 10% bleach

solution and allow for a contact time of at least 30 minutes before cleaning the area and

disposing of all materials as hazardous waste.

Disposal:
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All waste contaminated with 25C-NB3OMe hydrochloride, including excess compound,

solutions, contaminated labware, and used PPE, must be disposed of as hazardous

chemical waste in accordance with local, state, and federal regulations.[2][3]

Do not dispose of this material down the drain or in the regular trash.

Visualization of Safety Protocols
Logical Relationship for PPE Selection

Risk Assessment

PPE Selection

Required PPE

Start: Planned Procedure with
25C-NB3OMe Hydrochloride

Assess Risk of
Aerosolization/Splash

Low Risk
(e.g., handling sealed vials)Low

Moderate Risk
(e.g., preparing dilute solutions)

Moderate

High Risk
(e.g., weighing powder)

High

Minimum:
Lab Coat, Gloves,

Safety Goggles

Moderate:
Lab Coat, Double Gloves,

Chemical Goggles,
Half-Mask Respirator (N100)

High:
Disposable Coveralls,

Double Gloves, Face Shield,
PAPR or Full-Face Respirator

Click to download full resolution via product page

Caption: PPE selection workflow based on risk assessment.
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This comprehensive guide is intended to serve as a foundation for the safe handling of 25C-
NB3OMe hydrochloride. It is imperative that all personnel receive training on these

procedures and that a culture of safety is maintained in the laboratory at all times. Always

consult your institution's Environmental Health and Safety (EHS) department for specific

guidance and requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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